Cas no 1429382-71-7 (Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
- (R)-tert-Butyl (1-(4-chlorophenyl)-2-hydroxyethyl)carbamate
- SCHEMBL14847725
- EN300-7548217
- CS-0371409
- 1429382-71-7
- tert-Butyl (R)-(1-(4-chlorophenyl)-2-hydroxyethyl)carbamate
- tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate
-
- Inchi: 1S/C13H18ClNO3/c1-13(2,3)18-12(17)15-11(8-16)9-4-6-10(14)7-5-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m0/s1
- InChI Key: QUURCBFBLHSKLE-NSHDSACASA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@H](C1=CC=C(Cl)C=C1)CO
Computed Properties
- Exact Mass: 271.0975211g/mol
- Monoisotopic Mass: 271.0975211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.6Ų
Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548217-0.05g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 0.05g |
$1247.0 | 2025-03-22 | |
| Enamine | EN300-7548217-0.1g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 0.1g |
$1307.0 | 2025-03-22 | |
| Enamine | EN300-7548217-0.25g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 0.25g |
$1366.0 | 2025-03-22 | |
| Enamine | EN300-7548217-0.5g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 0.5g |
$1426.0 | 2025-03-22 | |
| Enamine | EN300-7548217-1.0g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 1.0g |
$1485.0 | 2025-03-22 | |
| Enamine | EN300-7548217-2.5g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 2.5g |
$2912.0 | 2025-03-22 | |
| Enamine | EN300-7548217-5.0g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 5.0g |
$4309.0 | 2025-03-22 | |
| Enamine | EN300-7548217-10.0g |
tert-butyl N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]carbamate |
1429382-71-7 | 95.0% | 10.0g |
$6390.0 | 2025-03-22 |
Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester (CAS No. 1429382-71-7)
Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester (CAS No. 1429382-71-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a chiral ester derivative of carbamic acid, characterized by its unique structural features and chemical properties. The presence of the (1R) enantiomer and the 4-chlorophenyl substituent imparts specific stereochemical and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical structure of Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester consists of a carbamate functional group attached to a chiral carbon center. The (1R) configuration at the chiral center is crucial for its biological activity and selectivity in pharmaceutical applications. The 4-chlorophenyl substituent enhances the compound's lipophilicity and stability, making it suitable for use in drug development.
In recent years, this compound has gained attention due to its potential in the synthesis of prodrugs and drug delivery systems. Prodrugs are inactive derivatives of active drugs that are converted into their active forms in the body through metabolic processes. The (1R)-configuration and the presence of the 4-chlorophenyl group in this compound make it an excellent candidate for prodrug design, as it can be tailored to improve the pharmacokinetic properties of the parent drug.
The synthesis of Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester typically involves multi-step reactions, including asymmetric synthesis to achieve the desired enantiomeric purity. Advanced synthetic methods such as organocatalysis and chiral auxiliaries have been employed to enhance the efficiency and yield of the synthesis process. These methods ensure that the final product meets the stringent purity requirements necessary for pharmaceutical applications.
In addition to its role in prodrug design, this compound has also been explored for its potential in other areas of medicinal chemistry. For instance, it has been investigated as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. The ability to modify the structure by introducing different functional groups allows researchers to fine-tune the compound's biological activity and selectivity.
The physicochemical properties of Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester, such as its solubility and stability under various conditions, have been extensively studied. These properties are critical for optimizing its use in different formulations and delivery systems. For example, its solubility in organic solvents makes it suitable for use in solid dispersion techniques, which can enhance the bioavailability of poorly soluble drugs.
Clinical trials involving compounds derived from this ester have shown promising results in treating various conditions. One notable application is in the treatment of neurodegenerative diseases, where derivatives of this compound have demonstrated neuroprotective effects. The mechanism of action involves modulating specific signaling pathways that are dysregulated in these diseases. These findings highlight the therapeutic potential of this compound and its derivatives.
In conclusion, Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester (CAS No. 1429382-71-7) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and chemical properties make it an invaluable intermediate in the synthesis of bioactive molecules and prodrugs. Ongoing research continues to uncover new applications and optimize its use in various therapeutic areas.
1429382-71-7 (Carbamic acid, N-[(1R)-1-(4-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)